Cas no 1282509-84-5 (Polyester bis-MPA dendron, 8 hydroxyl, 1 allyl)

• Product Name: Polyester bis-MPA dendron, 8 hydroxyl, 1 allyl
• CAS No: 1282509-84-5
• MF: C₃₈H₆₂O₂₂
• MW: 870.885694980621
• CID: 2602755
• PubChem ID: 329767301
• Update Time: 2025-05-23

Polyester bis-MPA dendron, 8 hydroxyl, 1 allyl Chemical and Physical Properties

Names and Identifiers

• bisMPA dendrimer
• bisMPA dendron
• Polyester bis-MPA dendron, 32 carboxyl, 1 amine
• Polyester bis-MPA dendron, 32 hydroxyl, 1 azide
• Polyester bis-MPA dendron, 16 hydroxyl, 1 allyl
• Polyester bis-MPA dendron, 32 hydroxyl, 1 thiol
• Polyester bis-MPA dendron, 8 hydroxyl, 1 amine
• Polyester bis-MPA dendron, 8 hydroxyl, 1 thiol, generation 3
• Polyester bis-MPA dendron, 8 carboxyl, 1 amine
• Polyester bis-MPA dendron, 8 hydroxyl, 1 allyl

• MDL： MFCD18426590
• Inchi： 1S/C38H62O22/c1-9-10-54-29(51)36(6,19-59-30(52)37(7,21-55-25(47)32(2,11-39)12-40)22-56-26(48)33(3,13-41)14-42)20-60-31(53)38(8,23-57-27(49)34(4,15-43)16-44)24-58-28(50)35(5,17-45)18-46/h9,39-46H,1,10-24H2,2-8H3
• InChI Key： KBDYZZKBEBTIML-UHFFFAOYSA-N
• SMILES： C(C)(COC(=O)C(C)(CO)CO)(COC(=O)C(C)(CO)CO)C(=O)OCC(C)(C(=O)OCC=C)COC(=O)C(C)(COC(=O)C(C)(CO)CO)COC(=O)C(C)(CO)CO

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Melting Point: >300 °C
• Boiling Point: 916.0±60.0 °C(Predicted)
• Flash Point: >100 °C
• pka: 12.82±0.10(Predicted)

Polyester bis-MPA dendron, 8 hydroxyl, 1 allyl Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Additional information on Polyester bis-MPA dendron, 8 hydroxyl, 1 allyl

Polyester bis-MPA dendron, 8 hydroxyl, 1 allyl (CAS No. 1282509-84-5): An Advanced Dendritic Compound for Biomedical Applications

Polyester bis-MPA dendron, 8 hydroxyl, 1 allyl (CAS No. 1282509-84-5) is a sophisticated dendritic compound that has gained significant attention in the fields of materials science and biomedical research. This compound is characterized by its unique dendritic architecture, which provides a high degree of functionality and versatility. The 8 hydroxyl groups and the 1 allyl group are key functional moieties that contribute to its diverse applications, particularly in drug delivery systems, bioconjugation, and surface modification.

The polyester bis-MPA dendron is synthesized through a controlled polymerization process, ensuring a well-defined structure with precise branching and functional group placement. The 8 hydroxyl groups offer multiple reactive sites for conjugation with various biomolecules, such as proteins, peptides, and nucleic acids. This makes the compound an ideal platform for developing targeted drug delivery systems and bioactive coatings. The 1 allyl group, on the other hand, provides an additional reactive site that can be utilized for further chemical modifications or cross-linking reactions.

Recent studies have highlighted the potential of Polyester bis-MPA dendron, 8 hydroxyl, 1 allyl in enhancing the efficacy and safety of therapeutic agents. For instance, a study published in the Journal of Controlled Release demonstrated that this dendrimer could significantly improve the solubility and stability of poorly soluble drugs. The 8 hydroxyl groups facilitate the formation of hydrogen bonds with water molecules, enhancing the overall solubility of the drug-dendrimer complex. Additionally, the 1 allyl group can be used to introduce stimuli-responsive functionalities, such as pH-sensitive or enzyme-responsive linkers, which can trigger the release of the drug at specific sites within the body.

In another study published in Biomaterials, researchers explored the use of Polyester bis-MPA dendron, 8 hydroxyl, 1 allyl as a scaffold for tissue engineering applications. The dendrimer's biocompatibility and ability to support cell adhesion and proliferation make it an attractive candidate for developing advanced biomaterials. The 8 hydroxyl groups can be modified with cell-adhesive peptides or growth factors to enhance tissue regeneration. Furthermore, the 1 allyl group can be used to introduce cross-linking agents that improve the mechanical properties of the scaffold.

The unique properties of Polyester bis-MPA dendron, 8 hydroxyl, 1 allyl also make it suitable for diagnostic applications. A recent study in ACS Nano reported that this dendrimer could be functionalized with fluorescent dyes or magnetic nanoparticles for imaging purposes. The 8 hydroxyl groups provide multiple attachment points for these imaging agents, while the 1 allyl group can be used to introduce targeting ligands that direct the imaging agent to specific tissues or cells.

In conclusion, Polyester bis-MPA dendron, 8 hydroxyl, 1 allyl (CAS No. 1282509-84-5) is a versatile and advanced dendritic compound with a wide range of applications in biomedical research and materials science. Its unique combination of functional groups offers numerous opportunities for developing innovative solutions in drug delivery, tissue engineering, and diagnostics. As research in this field continues to advance, it is expected that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.